Cas no 478045-79-3 (3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole)

• Product name: 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole
• CAS No: 478045-79-3
• MF: C₁₈H₁₅Cl₂N₃O₃S
• MW: 424.301000833511
• CID: 5014087

3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole
• 5-[1-(4-chlorobenzenesulfonyl)pyrrolidin-2-yl]-3-(4-chlorophenyl)-1,2,4-oxadiazole
• MLS000331277
• Oprea1_762041
• HMS2359J16
• SMR000168777
• 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole

• Inchi： 1S/C18H15Cl2N3O3S/c19-13-5-3-12(4-6-13)17-21-18(26-22-17)16-2-1-11-23(16)27(24,25)15-9-7-14(20)8-10-15/h3-10,16H,1-2,11H2
• InChI Key： QPFZPXOEZDJIPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCC1C1=NC(C2C=CC(=CC=2)Cl)=NO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 602
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7

Additional information on 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole

Comprehensive Guide to 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole (CAS No. 478045-79-3)

3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole (CAS No. 478045-79-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities. The presence of both 4-chlorophenyl and pyrrolidinyl moieties in its structure enhances its potential as a bioactive molecule, making it a subject of interest for drug discovery and material science applications.

The molecular formula of 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole is C₁₈H₁₅Cl₂N₃O₃S, with a molecular weight of approximately 424.3 g/mol. Its unique structure combines a 1,2,4-oxadiazole core with a sulfonyl-pyrrolidine side chain, which contributes to its stability and reactivity. Researchers have explored its potential as a scaffold for designing novel inhibitors, particularly in the context of enzyme modulation and receptor binding studies.

One of the most compelling aspects of 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole is its versatility in medicinal chemistry. Recent studies highlight its role in targeting inflammatory pathways and microbial resistance, aligning with current trends in antibiotic development and anti-inflammatory drug design. The compound's ability to interact with biological targets, such as kinases and proteases, has sparked interest in its potential as a lead compound for treating chronic diseases.

In addition to pharmaceutical applications, 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole has shown promise in agrochemical research. Its structural features make it a candidate for developing new pesticides and herbicides, particularly in addressing resistance issues in crop protection. The chlorophenyl groups enhance its lipophilicity, improving its absorption and efficacy in plant systems.

The synthesis of 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize its production, reflecting the growing demand for efficient and sustainable synthetic methods in chemical research.

From a commercial perspective, the demand for 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole is driven by its niche applications in drug discovery and agrochemical innovation. Suppliers and manufacturers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for research and development purposes. The compound is typically available in small-scale quantities for laboratory use, with pricing influenced by synthesis complexity and market demand.

As the scientific community continues to explore the potential of 1,2,4-oxadiazole derivatives, compounds like 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole are expected to play a pivotal role in advancing therapeutic and agricultural solutions. Future research may focus on optimizing its pharmacokinetic properties and expanding its applications in precision medicine and sustainable agriculture.

For researchers and industry professionals, understanding the properties and applications of 3-(4-Chlorophenyl)-5-{1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole is essential for leveraging its full potential. This compound exemplifies the intersection of chemistry and biology, offering opportunities for innovation in multiple high-impact fields.